Cas no 38237-74-0 (4-aminopentanoylphenone)
4-aminopentanoylphenone structure
Product Name:4-aminopentanoylphenone
CAS No:38237-74-0
MF:C11H15NO
MW:177.242902994156
CID:923224
PubChem ID:161959
Update Time:2025-04-19
4-aminopentanoylphenone Chemical and Physical Properties
Names and Identifiers
-
- 4-aminopentanoylphenone
- 1-pentanone, 1-(4-aminophenyl)-
- 1-(4-aminophenyl)-1-Pentanone
- ODSCUBSJIFLFPF-UHFFFAOYSA-N
- Valerophenone, 4'-amino-
- Para-aminopentanoylphenone
- 1-(4-aminophenyl)pentan-1-one
- 38237-74-0
- p-Amino valerophenone
- BRN 2803365
- SCHEMBL11506938
- Valerophenone, p-amino-
- AKOS013514213
- DTXSID4068082
- 4-aminovalerylphenone
- 4-14-00-00178 (Beilstein Handbook Reference)
-
- Inchi: 1S/C11H15NO/c1-2-3-4-11(13)9-5-7-10(12)8-6-9/h5-8H,2-4,12H2,1H3
- InChI Key: ODSCUBSJIFLFPF-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)N)CCCC
Computed Properties
- Exact Mass: 177.11545
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.0290 (rough estimate)
- Melting Point: 74.5°C
- Boiling Point: 309.18°C (rough estimate)
- Refractive Index: 1.5302 (estimate)
- PSA: 43.09
4-aminopentanoylphenone Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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